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Compound of Interest

Compound Name: Carbonate (calcium)

Cat. No.: B12424596

This document provides procedural guidance for the safe handling and disposal of calcium
carbonate, tailored for research, scientific, and drug development professionals.

Calcium carbonate is generally considered a substance with low toxicity. However, it can cause
irritation to the eyes, skin, and respiratory system, primarily as a nuisance dust.[1][2]
Adherence to proper safety protocols is essential to minimize exposure and ensure a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling calcium carbonate, especially in powdered form where dust generation is likely,
the following personal protective equipment is recommended:

o Eye and Face Protection: To prevent eye irritation from dust, wear direct vent goggles, safety
glasses, or a face shield.[3]

e Skin Protection:

o Gloves: Nitrile gloves are recommended to avoid skin contact.[3] Impermeable gloves are
also a suitable option.[1]

o Protective Clothing: Wear protective work clothing. For operations with significant dust
potential, clothing made of materials like Tyvek is recommended.[1][3]
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» Respiratory Protection: The need for respiratory protection depends on the concentration of
airborne dust.

o For nuisance levels of dust, a NIOSH-approved N95 dust mask may be used.[4]

o If airborne concentrations exceed exposure limits, a NIOSH-approved air-purifying
respirator with a particulate filter (N95 or better) should be used.[3]

o All respirator use must be in accordance with a comprehensive respiratory protection
program that meets OSHA standards (29 CFR 1910.134), including training, fit-testing,
and medical evaluations.[3][5]

Occupational Exposure Limits

Various organizations have established occupational exposure limits for calcium carbonate dust
to protect workers. These limits, which should not be exceeded, are summarized in the table

below.
Value (Total Value .
o Exposure . . Averaging
Organization Lo Particulate/Du (Respirable .
Limit Type ) Time
st) Fraction)
PEL (Permissible _
OSHA o 15 mg/m3 5 mg/m3 8-hour workshift
Exposure Limit)
REL
NIOSH (Recommended 10 mg/m3 5 mg/m3 10-hour workshift
Exposure Limit)
TLV (Threshold - )
ACGIH o 10 mg/m3 Not Specified 8-hour workshift
Limit Value)

Citations:[2][3][5][6]

Operational Plan: Safe Handling of Calcium
Carbonate
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This plan outlines the procedural steps for safely managing calcium carbonate in a laboratory

setting.

Engineering Controls & Preparation

Ventilation: Handle calcium carbonate in a well-ventilated area.[1][7] Use a local exhaust
ventilation system or a chemical fume hood, especially for procedures that generate
significant dust.[1]

Work Area: Ensure that eyewash stations and safety showers are readily accessible in the
immediate work area.[5][7]

Avoid Dust: Design procedures to minimize dust generation. Avoid actions like dry sweeping
of spilled powder.[1][8]

Donning Personal Protective Equipment (PPE)

Before handling, put on all required PPE as specified above. This includes appropriate
gloves, eye protection, and lab coat or protective clothing.[3] If a risk assessment indicates
the need, wear a respirator.

Handling Procedures

Transfer: When transferring the powder, do so carefully to avoid creating dust clouds.

Compatibility: Calcium carbonate is incompatible with strong acids, fluorine, aluminum, and
ammonium salts.[1][2][3] Keep it separated from these substances to prevent hazardous
reactions.[3]

Hygiene: After handling, wash hands thoroughly with soap and water before eating, drinking,
smoking, or leaving the laboratory.[1] Do not blow dust off clothing with compressed air.[1]

Storage

Container: Store calcium carbonate in a tightly closed, properly labeled container.[1][3]

Location: Keep the container in a cool, dry, and well-ventilated area.[1][3][7] Protect from
moisture.[1]
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e Segregation: Store away from incompatible materials.[3][9]

1. Preparation

Check Work Area Safety
(Eyewash, Shower)

Ensure Proper Ventilation Gather Required PPE

2. Handlins Procedure

Don PPE
(Gloves, Goggles, Coat)

Proceed to Handle

\ 4

Handle Calcium Carbonate
(Minimize Dust)

After Use

Wash Hands After Handling

For Unused Material For Waste Material

VB. Post-Handling

Store in Tightly Sealed Dispose of Waste
Container in a Cool, Dry Place (Follow Disposal Plan)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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